Cas no 338750-79-1 (3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-)
338750-79-1 structure
Product Name:3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
CAS No:338750-79-1
MF:C6H9N3O
MW:139.155160665512
CID:3303198
PubChem ID:737865
Update Time:2025-04-21
3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Chemical and Physical Properties
Names and Identifiers
-
- 3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO-
- 4-((DIMETHYLAMINO)METHYLENE)-1H-PYRAZOL-5(4H)-ONE
- MFCD00138484
- 4-[(dimethylamino)methylidene]-4,5-dihydro-1H-pyrazol-5-one
- (4Z)-4-(dimethylaminomethylidene)-1H-pyrazol-5-one
- 338750-79-1
- AKOS006346211
- 4-[(dimethylamino)methylene]-2,4-dihydro-3H-pyrazol-3-one
- 821016-54-0
-
- Inchi: 1S/C6H9N3O/c1-9(2)4-5-3-7-8-6(5)10/h3-4H,1-2H3,(H,8,10)
- InChI Key: DKNARJWAYOXLPT-UHFFFAOYSA-N
- SMILES: N1=CC(=CN(C)C)C(=O)N1
Computed Properties
- Exact Mass: 139.074561919Da
- Monoisotopic Mass: 139.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 44.7Ų
3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM371289-1g |
4-((Dimethylamino)methylene)-1H-pyrazol-5(4H)-one |
338750-79-1 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM371289-5g |
4-((Dimethylamino)methylene)-1H-pyrazol-5(4H)-one |
338750-79-1 | 95%+ | 5g |
$*** | 2023-05-30 |
3H-PYRAZOL-3-ONE, 4-[(DIMETHYLAMINO)METHYLENE]-2,4-DIHYDRO- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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